2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide

• Molecular Formula: C19H16F3N3OS2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C19H16F3N3OS2/c1-12(17(26)23-11-14-8-5-9-27-14)28-18-24-15(13-6-3-2-4-7-13)10-16(25-18)19(20,21)22/h2-10,12H,11H2,1H3,(H,23,26)
• InChI Key: YQEHEBINPVSGOX-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCC1=CC=CS1)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in tumorigenesis and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide can induce apoptosis (cell death) in cancer cells and reduce inflammation in animal models. Additionally, it has been shown to exhibit analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide in lab experiments is its potential therapeutic applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide. These include investigating its potential use in combination with other drugs for cancer treatment, further elucidating its mechanism of action, and exploring its potential use in the treatment of neurological disorders. Additionally, research could be conducted to optimize the synthesis method and improve the compound's therapeutic potential.
In conclusion, 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide is a chemical compound that has shown promise in scientific research due to its potential therapeutic applications. While there is still much to be understood about its mechanism of action, the compound's anti-tumor, anti-inflammatory, and analgesic properties make it a promising candidate for further research.

Synthesis Methods

The synthesis of 2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide involves the reaction of 4-phenyl-6-(trifluoromethyl) pyrimidine-2-thiol with N-(2-thienylmethyl)propanamide. The reaction is catalyzed by a base, and the resulting product is purified through column chromatography.

Scientific Research Applications

2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}-N-(2-thienylmethyl)propanamide has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-tumor, anti-inflammatory, and analgesic properties. Additionally, it has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.